Cas no 1281805-82-0 (1-(1-ethyl-1H-imidazol-2-yl)propan-2-one)

• Product name: 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one
• CAS No: 1281805-82-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6076420
• PubChem ID: 63198672

1-(1-ethyl-1H-imidazol-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one
• 1281805-82-0
• EN300-1845298
• AKOS012500946
• SCHEMBL2453456

• Inchi： 1S/C8H12N2O/c1-3-10-5-4-9-8(10)6-7(2)11/h4-5H,3,6H2,1-2H3
• InChI Key： SQHRHZKRGIMXOG-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=NC=CN1CC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų
• XLogP3: 0

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one

Comprehensive Overview of 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one (CAS No. 1281805-82-0)

1-(1-ethyl-1H-imidazol-2-yl)propan-2-one, with the CAS number 1281805-82-0, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both an ethyl and a propan-2-one moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In the context of current research trends, 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one is often discussed in relation to its potential role in drug discovery and medicinal chemistry. Researchers are particularly interested in its imidazole ring, which is a common pharmacophore in many FDA-approved drugs. The compound's ability to act as a building block for bioactive molecules has made it a subject of interest in the development of new therapeutic agents. Additionally, its structural flexibility allows for modifications that can enhance its biological activity or solubility, addressing key challenges in modern drug design.

From an industrial perspective, CAS 1281805-82-0 is also explored for its applications in material science and catalysis. The imidazole core is known to participate in coordination chemistry, making it a potential ligand for metal catalysts. This property is particularly relevant in the context of green chemistry, where there is a growing demand for sustainable and efficient catalytic processes. The compound's thermal stability and reactivity further contribute to its suitability for such applications.

One of the most frequently searched questions related to 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one is its synthesis method. The compound can be prepared through a series of organic reactions, including alkylation and condensation steps, starting from readily available precursors. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for its use in high-value applications. Another common query revolves around its spectroscopic properties, such as NMR and IR spectra, which are essential for characterization and quality control.

In the realm of computational chemistry, 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one has been the subject of molecular modeling studies. These investigations aim to predict its electronic structure, reactivity, and interactions with other molecules. Such studies are invaluable for designing new derivatives with tailored properties, aligning with the broader trend of rational drug design and materials innovation.

The compound's potential in agrochemicals is another area of interest. Given the increasing demand for crop protection solutions, researchers are exploring the use of imidazole-based compounds like 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one as precursors for herbicides or pesticides. Its structural motifs could contribute to the development of environmentally friendly alternatives to traditional agrochemicals, addressing concerns about sustainability and ecological impact.

In summary, 1-(1-ethyl-1H-imidazol-2-yl)propan-2-one (CAS 1281805-82-0) is a multifaceted compound with promising applications across pharmaceuticals, material science, and agrochemicals. Its unique structure and versatile reactivity make it a valuable asset in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and sustainable technology.